Cas no 2173999-46-5 (1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride)

• Product Name: 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride
• CAS No: 2173999-46-5
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 5834700
• PubChem ID: 165744161
• Update Time: 2025-07-09

1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride
• EN300-1696016
• 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[b]1,6-naphthyridine dihydrochloride
• 2173999-46-5

• Inchi： 1S/C12H16N2.2ClH/c1-2-4-11-9(3-1)7-10-8-13-6-5-12(10)14-11;;/h7,13H,1-6,8H2;2*1H
• InChI Key： NTWQVSZKZKVBEW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2CCNCC=2C=C2C=1CCCC2

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride

Exploring the Properties and Applications of 1H,2H,3H,4H,6H,7H,8H,9H-Cyclohexab1,6-Naphthyridine Dihydrochloride

The compound with CAS No. 2173999-46-5, commonly referred to as 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexab1,6-naphthyridine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of naphthyridines—a group of heterocyclic aromatic compounds with unique electronic properties. The dihydrochloride salt form indicates that the compound exists in a protonated state with two chloride ions associated with it.

The structure of cyclohexab1,6-naphthyridine dihydrochloride is characterized by a fused bicyclic system comprising a cyclohexane ring and a naphthyridine moiety. The naphthyridine component is a nitrogen-containing aromatic ring system that imparts distinctive electronic characteristics to the molecule. These properties make it an attractive candidate for various applications in drug discovery and materials development.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique electronic structure allows for interactions with biological targets such as enzymes and receptors. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition studies. For instance,cyclohexab1,naphthyridine dihydrochloride has been investigated for its potential role in inhibiting kinases—a class of enzymes critical in cell signaling pathways.

In addition to its biological applications,cyclohexab1,naphthyridine dihydrochloride has shown promise in materials science. Its aromatic system and nitrogen atoms contribute to its ability to act as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential in gas storage,catalysis,and sensing technologies.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity. For example,a recent study reported a one-pot synthesis method utilizing microwave-assisted techniques to accelerate the formation ofcyclohexab1,naphthyridine dihydrochloride. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage.

The physical and chemical properties ofcyclohexab1,naphthyridine dihydrochloride have been extensively characterized using modern analytical techniques such as NMR spectroscopy,X-ray crystallography,and UV-vis spectroscopy.These studies have provided insights into its molecular geometry,optical properties,and thermal stability—critical parameters for its application in various fields.

In terms of safety considerations,cyclohexab1,naphthyridine dihydrochloride should be handled with care due to its chemical reactivity.In particular,it may exhibit sensitivity to light and moisture.These factors necessitate proper storage conditions,such as keeping the compound in an air-tight container under inert atmosphere.

The growing interest incyclohexab1,naphthyridine dihydrochloride underscores its potential as a versatile building block for future innovations across multiple disciplines.However,further research is required to fully unlock its capabilities and ensure safe handling practices.As research continues,this compound may pave the way for groundbreaking advancements in medicine/materials science.